Cas no 1361761-22-9 (3'-Chloro-2,3-dichloro-2'-trifluoromethyl-biphenyl)

• Product Name: 3'-Chloro-2,3-dichloro-2'-trifluoromethyl-biphenyl
• CAS No: 1361761-22-9
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4991556
• Update Time: 2025-05-19

3'-Chloro-2,3-dichloro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2,3-dichloro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl3F3/c14-9-5-1-3-7(11(9)13(17,18)19)8-4-2-6-10(15)12(8)16/h1-6H
• InChI Key： XUFGBBLPLFIBSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=CC=C(C=2Cl)Cl)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 3'-Chloro-2,3-dichloro-2'-trifluoromethyl-biphenyl

Comprehensive Overview of 3'-Chloro-2,3-dichloro-2'-trifluoromethyl-biphenyl (CAS No. 1361761-22-9)

3'-Chloro-2,3-dichloro-2'-trifluoromethyl-biphenyl (CAS No. 1361761-22-9) is a specialized halogenated biphenyl derivative that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique trifluoromethyl and chloro substituents, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in the development of advanced materials and pharmaceuticals. Its molecular structure, featuring a biphenyl backbone with selective halogenation, offers a versatile platform for further functionalization, aligning with the growing demand for tailored organic compounds in high-tech applications.

The synthesis and applications of 3'-Chloro-2,3-dichloro-2'-trifluoromethyl-biphenyl are often discussed in the context of sustainable chemistry and green synthesis. Researchers are increasingly exploring eco-friendly methodologies to produce such compounds, addressing concerns about environmental impact and resource efficiency. This aligns with the broader trend of green chemistry, a topic frequently searched by professionals and academics. The compound's fluorinated and chlorinated groups also make it a subject of interest in studies focusing on electronic materials and pharmaceutical intermediates, as these functionalities often enhance molecular interactions and bioactivity.

From an industrial perspective, CAS No. 1361761-22-9 is often highlighted in discussions about high-performance materials and specialty chemicals. Its potential use in liquid crystals, OLEDs (organic light-emitting diodes), and agrochemicals underscores its versatility. For instance, the trifluoromethyl group is known to improve thermal stability and electron-withdrawing properties, which are critical for optoelectronic devices. This has led to a surge in searches for "fluorinated biphenyl derivatives" and "halogenated aromatic compounds," reflecting the compound's relevance in cutting-edge research.

Another area of interest is the compound's role in medicinal chemistry. The presence of chloro and trifluoromethyl groups can significantly influence the pharmacokinetic properties of drug candidates, such as metabolic stability and membrane permeability. This has prompted inquiries into "halogenated drug intermediates" and "fluorine in pharmaceuticals," topics that dominate academic and industrial forums. While 3'-Chloro-2,3-dichloro-2'-trifluoromethyl-biphenyl itself is not a drug, its structural motifs are invaluable in designing targeted therapies and bioactive molecules.

In the realm of analytical chemistry, the compound's unique spectral signatures (e.g., NMR and mass spectrometry) facilitate its identification and quantification in complex mixtures. This is particularly relevant for quality control in chemical manufacturing and research laboratories. Searches for "CAS 1361761-22-9 analysis" or "halogenated biphenyl characterization" often lead to discussions about advanced spectroscopic techniques and chromatographic methods.

To summarize, 3'-Chloro-2,3-dichloro-2'-trifluoromethyl-biphenyl (CAS No. 1361761-22-9) is a multifaceted compound with broad applicability in materials science, pharmaceuticals, and sustainable chemistry. Its structural features and functional groups make it a cornerstone in the development of innovative technologies, resonating with contemporary research trends and industry needs. As interest in halogenated and fluorinated compounds continues to rise, this compound remains a focal point for scientific exploration and industrial innovation.